Cas no 43051-43-0 (3-(N,N-Diacetoxyethyl)amino benzoxyethylaniline)

3-(N,N-Diacetoxyethyl)amino benzoxyethylaniline is a specialized aromatic amine derivative featuring diacetoxyethyl and benzoxyethyl functional groups. Its molecular structure imparts unique reactivity, making it valuable as an intermediate in the synthesis of dyes, pigments, and advanced organic compounds. The presence of acetoxyethyl groups enhances solubility in polar solvents, facilitating its use in homogeneous reaction systems. This compound exhibits improved stability under controlled conditions, ensuring consistent performance in multi-step synthetic processes. Its bifunctional design allows for selective modifications, enabling tailored applications in fine chemical and pharmaceutical manufacturing. Proper handling and storage are recommended to maintain its integrity.

3-(N,N-Diacetoxyethyl)amino benzoxyethylaniline structure

43051-43-0 structure

Product Name:3-(N,N-Diacetoxyethyl)amino benzoxyethylaniline

CAS No:43051-43-0

MF:C₂₁H₂₄N₂O₅

MW:384.425665855408

CID:55652

PubChem ID:170726

Update Time:2025-06-07

3-(N,N-Diacetoxyethyl)amino benzoxyethylaniline Chemical and Physical Properties

Names and Identifiers

- m-benzamidophenyliminodiethyl diacetate
- 2-[N-(2-acetyloxyethyl)-3-benzamidoanilino]ethyl acetate
- 3-(N.N-DIACETOXYETHYL)AMINO BENZOXYETHYL ANILINE
- EINECS 256-064-7
- L379
- 3'-(N,N-Bis(acetoxyethyl)amino)benzanilide
- 3-(N,N-Diacetoxyethyl)amino benzoxyethyl aniline
- NS00031290
- AKOS015896139
- Benzamide, N-(3-(bis(2-(acetyloxy)ethyl)amino)phenyl)-
- N-[3-[Bis[2-(acetyloxy)ethyl]amino]phenyl]benzamide
- 3'-[Bis(2-acetoxyethyl)amino]benzanilide
- SCHEMBL9193292
- 43051-43-0
- 6H3VC78BYL
- Benzamide, N-[3-[bis[2-(acetyloxy)ethyl]amino]phenyl]-
- DTXSID0068448
- ((3-Benzamidophenyl)azanediyl)bis(ethane-2,1-diyl) diacetate
- FT-0613820
- 3-BENZAMIDOPHENYLIMINODIETHYL DIACETATE
- m-benzamidophenyliminodiethyldiacetate
- 3-(N,N-Diacetoxyethyl)amino benzoxyethylaniline
- Inchi： 1S/C21H24N2O5/c1-16(24)27-13-11-23(12-14-28-17(2)25)20-10-6-9-19(15-20)22-21(26)18-7-4-3-5-8-18/h3-10,15H,11-14H2,1-2H3,(H,22,26)
- InChI Key： HOGOIYHXIXLXGA-UHFFFAOYSA-N
- SMILES： O(C(C)=O)CCN(C1C=CC=C(C=1)NC(C1C=CC=CC=1)=O)CCOC(C)=O

Computed Properties

Exact Mass: 384.16900
Monoisotopic Mass: 384.169
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 28
Rotatable Bond Count: 11
Complexity: 499
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 84.9A^2
XLogP3: 2.7

Experimental Properties

Density: 1.23
Boiling Point: 472.9 °C at 760 mmHg
Flash Point: 472.9 °C at 760 mmHg
Refractive Index: 1.597
PSA: 84.94000
LogP: 2.94450

3-(N,N-Diacetoxyethyl)amino benzoxyethylaniline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	N271155-2.5mg	3-(N,N-Diacetoxyethyl)amino benzoxyethylaniline	43051-43-0	2.5mg	$ 200.00	2022-06-03
TRC	N271155-5mg	3-(N,N-Diacetoxyethyl)amino benzoxyethylaniline	43051-43-0	5mg	$ 370.00	2022-06-03
TRC	N271155-10mg	3-(N,N-Diacetoxyethyl)amino benzoxyethylaniline	43051-43-0	10mg	$ 585.00	2022-06-03